Cas no 2305079-26-7 (5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride)

• Product Name: 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride
• CAS No: 2305079-26-7
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD31693626
• CID: 4777501
• Update Time: 2025-05-23

5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride
• SB35662
• Methyl 5-phenylpiperidine-2-carboxylate hydrochloride

• MDL： MFCD31693626
• Inchi： 1S/C13H17NO2.ClH/c1-16-13(15)12-8-7-11(9-14-12)10-5-3-2-4-6-10;/h2-6,11-12,14H,7-9H2,1H3;1H
• InChI Key： SMIVSVOKBINGJD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CCC(C2C=CC=CC=2)CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 38.3

Additional information on 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride

Recent Advances in the Study of 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride (CAS: 2305079-26-7)

The compound 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride (CAS: 2305079-26-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and phenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and development.

One of the key areas of interest is the synthetic methodology for 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity. The researchers employed a multi-step process involving the condensation of phenylacetaldehyde with methyl acrylate, followed by cyclization and subsequent hydrochlorination. This method not only enhances the scalability of production but also reduces the formation of by-products, making it more suitable for industrial applications.

Pharmacological evaluations of 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro studies demonstrated its affinity for sigma-1 and sigma-2 receptors, which are implicated in neuropathic pain and neurodegenerative diseases. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that the compound exhibited significant analgesic effects in animal models of chronic pain, with a favorable safety profile. These findings suggest its potential as a lead compound for developing novel analgesics.

Further investigations into the structure-activity relationship (SAR) of 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride have provided insights into its molecular interactions. Computational docking studies revealed that the phenyl and ester groups play critical roles in binding to receptor sites, while the piperidine ring contributes to the compound's stability and bioavailability. These insights are invaluable for designing derivatives with enhanced potency and selectivity.

In addition to its CNS applications, 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride has been explored for its anti-inflammatory properties. A recent study (European Journal of Pharmacology, 2023) demonstrated its ability to inhibit the production of pro-inflammatory cytokines in macrophage cells. The compound's dual action as a CNS modulator and anti-inflammatory agent positions it as a versatile candidate for multifactorial diseases such as Alzheimer's disease and multiple sclerosis.

Despite these promising findings, challenges remain in the development of 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride as a therapeutic agent. Issues such as metabolic stability, blood-brain barrier penetration, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, 5-Phenyl-piperidine-2-carboxylic acid methyl ester hydrochloride (CAS: 2305079-26-7) represents a promising scaffold for drug discovery, with applications in CNS disorders and inflammation. Recent advancements in its synthesis, pharmacological evaluation, and SAR studies have laid a solid foundation for further development. Future research should prioritize addressing the remaining challenges to unlock its full therapeutic potential.